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Compound of Interest

Compound Name: Diglycolic acid-d4
CAS No.: 1032504-39-4
Cat. No.: B15553869
Get Quote
. J

The proper disposal of Diglycolic acid-d4 is crucial for ensuring laboratory safety and
environmental protection. As a harmful irritant, this deuterated compound must be managed as
hazardous chemical waste from the moment of generation.[1][2] Adherence to institutional and
regulatory guidelines is paramount for researchers, scientists, and drug development
professionals handling this substance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE). The Safety Data Sheet (SDS) for Diglycolic acid-d4 specifies the
following:

o Eye/Face Protection: Wear safety glasses or goggles.[3]

o Skin Protection: Handle with compatible gloves (e.g., nitrile rubber) and wear a lab coat or
other protective clothing.[2][3]

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to
avoid breathing dust or vapors.[1][2]
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Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of
Diglycolic acid-d4 waste.

Step 1: Waste Characterization and Segregation

All Diglycolic acid-d4, whether unused, expired, or part of a reaction mixture, must be
treated as hazardous waste.[4]

e Solid Waste: Collect solid Diglycolic acid-d4 and contaminated materials (e.g., weighing
paper, contaminated gloves, absorbent pads from a spill) separately.

» Liquid Waste: Collect aqueous solutions containing Diglycolic acid-d4 in a dedicated liquid
waste container.

 Critical: Do not mix Diglycolic acid-d4 waste with incompatible materials such as bases,
strong oxidizing agents, or reducing agents.[1] Keep it separate from other waste streams
like halogenated or non-halogenated solvents to prevent dangerous reactions and facilitate
proper disposal.[5][6]

Step 2: Container Selection and Labeling

o Container: Use a container that is in good condition, leak-proof, and chemically compatible
with acids.[7] The best practice is to reuse the original chemical container.[4] If unavailable, a
clean glass or polyethylene container is a suitable alternative.

o Labeling: Immediately label the waste container with a "Hazardous Waste" tag provided by
your institution's Environmental Health and Safety (EHS) department. The label must
include:

o The words "Hazardous Waste".[8]
o Full chemical name: "Diglycolic acid-d4".[9]
o Any other constituents in the container (e.g., water).

o The accumulation start date (the date the first drop of waste was added).[9]
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o Clear hazard warnings (e.g., "Irritant,” "Harmful").[8]

Step 3: In-Lab Accumulation and Storage

Closure: Keep the waste container tightly sealed at all times, except when adding waste.[7]
[10] Leaving a funnel in the opening is not acceptable.[7]

Headspace: Do not overfill the container. Leave at least 5% of the volume as empty
headspace to allow for thermal expansion.[11]

Location: Store the container in a designated "Satellite Accumulation Area" (SAA) that is at or
near the point of waste generation.[3][10]

Secondary Containment: Place the waste container in a larger, chemically resistant tray or
bin to contain any potential leaks.[6]

Segregation: Ensure the container is stored away from incompatible chemicals, heat
sources, and direct sunlight.[6][12]

Step 4: Requesting Waste Pickup

Consult your institution's guidelines for waste pickup schedules. Typically, a request should
be made when the container is three-quarters full or has been accumulating waste for a
specified period (e.g., 150 days).[6]

Contact your EHS or equivalent safety department to schedule a pickup. Do not attempt to
transport or dispose of the waste yourself.[10] Disposal must be handled by a licensed
professional waste disposal service.[1]

Step 5: Disposal of Empty Containers

A container that held Diglycolic acid-d4 is not considered empty until it has been properly
decontaminated.

Rinsing: Triple-rinse the empty container with a suitable solvent (water is appropriate for this
compound).[7][11]
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e Rinsate Collection: The first rinsate must be collected and disposed of as hazardous waste.

[6][7] Add it to your aqueous acidic waste container.

» Final Disposal: Once triple-rinsed and air-dried, deface or remove all original hazard labels

from the container.[6] The clean container can then be disposed of in the regular laboratory

trash or recycling.[11]

Quantitative Data for Hazardous Waste Management

The following table summarizes key quantitative limits generally applicable to laboratory

hazardous waste accumulation. Always confirm your specific institution's policies.

Parameter Guideline/Limit Rationale Citation
] ) Regulatory limit for
Maximum Waste in _ _
55 gallons (total) satellite accumulation [10]
SAA
areas.
o Stricter limit for highly
Acutely Hazardous 1 quart (liquid) / 1 kg ) )
) toxic "P-list" [10]
Waste (solid) )
chemicals.
To allow for vapor and
] Leave at least 5% o ) )
Container Headspace liquid expansion with [11]

empty

temperature changes.

Pickup Request
Trigger

When container is
~75% full

To prevent overfilling
and ensure timely

removal.

[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Diglycolic acid-d4 waste in a laboratory setting.
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Diagram 1: Diglycolic Acid-d4 Disposal Workflow

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15553869/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-diglycolic-acid-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe segregation, labeling, storage, and disposal of Diglycolic acid-
d4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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